Cas no 1385316-65-3 (6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide)
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-N-(2-methoxy-3-methylbutyl)-3-pyridinesulfonamide
- 6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide
-
- Inchi: 1S/C11H17ClN2O3S/c1-8(2)10(17-3)7-14-18(15,16)9-4-5-11(12)13-6-9/h4-6,8,10,14H,7H2,1-3H3
- InChI Key: HRCQBUFMVFZBTM-UHFFFAOYSA-N
- SMILES: C1=NC(Cl)=CC=C1S(NCC(OC)C(C)C)(=O)=O
Experimental Properties
- Density: 1.246±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 409.0±55.0 °C(Predicted)
- pka: 9.22±0.50(Predicted)
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26582033-0.1g |
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide |
1385316-65-3 | 95.0% | 0.1g |
$804.0 | 2025-03-20 | |
| Enamine | EN300-26582033-0.25g |
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide |
1385316-65-3 | 95.0% | 0.25g |
$840.0 | 2025-03-20 | |
| Enamine | EN300-26582033-0.5g |
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide |
1385316-65-3 | 95.0% | 0.5g |
$877.0 | 2025-03-20 | |
| Enamine | EN300-26582033-1g |
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide |
1385316-65-3 | 90% | 1g |
$914.0 | 2023-09-13 | |
| Enamine | EN300-26582033-2.5g |
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide |
1385316-65-3 | 95.0% | 2.5g |
$1791.0 | 2025-03-20 | |
| Enamine | EN300-26582033-5g |
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide |
1385316-65-3 | 90% | 5g |
$2650.0 | 2023-09-13 | |
| Enamine | EN300-26582033-10g |
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide |
1385316-65-3 | 90% | 10g |
$3929.0 | 2023-09-13 | |
| Enamine | EN300-26582033-0.05g |
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide |
1385316-65-3 | 95.0% | 0.05g |
$768.0 | 2025-03-20 | |
| Enamine | EN300-26582033-1.0g |
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide |
1385316-65-3 | 95.0% | 1.0g |
$914.0 | 2025-03-20 | |
| Enamine | EN300-26582033-10.0g |
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide |
1385316-65-3 | 95.0% | 10.0g |
$3929.0 | 2025-03-20 |
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide
Comprehensive Overview of 6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide (CAS No. 1385316-65-3)
6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide (CAS 1385316-65-3) is a specialized sulfonamide derivative with a unique molecular structure combining a pyridine ring and a methoxy-methylbutyl side chain. This compound has gained significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of both chloro and sulfonamide functional groups makes it particularly interesting for structure-activity relationship (SAR) studies in drug discovery.
Recent trends in AI-driven drug discovery have increased searches for pyridine-based sulfonamides, as they frequently appear in kinase inhibitor scaffolds. Researchers are actively investigating whether 6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide could serve as a precursor for selective enzyme modulators. The compound's lipophilic properties, influenced by its methoxy-3-methylbutyl moiety, suggest potential for blood-brain barrier penetration - a hot topic in central nervous system (CNS) drug development.
The synthesis of 1385316-65-3 typically involves chloropyridine sulfonylation followed by amine coupling with 2-methoxy-3-methylbutylamine. Analytical characterization often employs HPLC-MS and NMR spectroscopy, with particular attention to the rotamer populations caused by restricted rotation around the sulfonamide bond. These technical details are frequently searched by process chemists optimizing large-scale production.
In material science applications, the electron-withdrawing chloro group and electron-donating methoxy group in 6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide create interesting dipolar properties for organic electronic materials. This aligns with growing interest in non-fullerene acceptors for organic photovoltaics, making the compound relevant to renewable energy research.
From a green chemistry perspective, recent publications have explored catalytic amidation methods to prepare sulfonamide analogs like 1385316-65-3 with reduced environmental impact. These developments respond to increasing regulatory pressure on solvent waste reduction in pharmaceutical manufacturing - a major concern for ESG-conscious investors.
The patent landscape reveals that 6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide derivatives appear in several intellectual property filings related to metabolic disease treatments and crop protection agents. This dual applicability makes it a valuable scaffold hopping candidate in cross-industry innovation strategies.
Analytical challenges associated with 1385316-65-3 include its moderate water solubility and potential for polymorph formation - topics generating numerous research forum discussions. Advanced techniques like dynamic vapor sorption (DVS) are being employed to characterize its solid-state properties for formulation development.
Market intelligence suggests growing demand for high-purity 6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide from contract research organizations working on fragment-based drug discovery. The compound's molecular weight (288.78 g/mol) falls within the preferred range for lead optimization programs, explaining its popularity in medicinal chemistry workflows.
Recent structure-property relationship studies have examined how the branched alkoxy chain in 1385316-65-3 affects membrane permeability compared to linear analogs. Such investigations are crucial for oral bioavailability prediction - a key focus area in preclinical development.
Emerging applications in chemical biology utilize 6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide as a photoaffinity labeling precursor after appropriate modification. This aligns with the proteomics community's need for target engagement tools to validate drug-target interactions.
Quality control protocols for CAS 1385316-65-3 typically specify limits for process-related impurities like chloropyridine isomers and sulfonyl chloride residues. These specifications are critical for Good Manufacturing Practice (GMP) compliance when the compound advances to clinical trial material production.
The computational chemistry community has shown interest in modeling the conformational preferences of 6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide using density functional theory (DFT). Such studies help predict molecular interactions and guide rational drug design efforts targeting protein binding sites.
Supply chain considerations for 1385316-65-3 emphasize the need for cold chain logistics due to its moderate thermal sensitivity. This has prompted development of stable crystalline forms with improved shelf-life characteristics for global distribution.
Looking forward, 6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide represents an important chemical building block at the intersection of small molecule therapeutics and functional materials. Its versatile reactivity profile continues to inspire innovation across multiple scientific disciplines, from precision medicine to smart materials engineering.
1385316-65-3 (6-chloro-N-(2-methoxy-3-methylbutyl)pyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)